Cas no 1707610-16-9 (6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one)

• Product Name: 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one
• CAS No: 1707610-16-9
• MF: C₁₀H₁₁ClN₄O
• MW: 238.673540353775
• CID: 5737714
• PubChem ID: 97618501
• Update Time: 2025-06-07

6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-9-cyclopentyl-7,9-dihydro-purin-8-one
• 6-chloro-9-cyclopentyl-8,9-dihydro-7H-purin-8-one
• 1707610-16-9
• 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one
• 8H-Purin-8-one, 6-chloro-9-cyclopentyl-7,9-dihydro-

• Inchi： 1S/C10H11ClN4O/c11-8-7-9(13-5-12-8)15(10(16)14-7)6-3-1-2-4-6/h5-6H,1-4H2,(H,14,16)
• InChI Key： MKSJCRKIRBZILJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C(N2)=O)C1CCCC1

Computed Properties

• Exact Mass: 238.0621387g/mol
• Monoisotopic Mass: 238.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one

Introduction to 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one (CAS No. 1707610-16-9)

6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one (CAS No. 1707610-16-9) is a novel purine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of substituted purines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one make it a promising candidate for further research and development in various medical fields.

The chemical structure of 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one is characterized by a purine core with a chlorine atom at the 6-position and a cyclopentyl group at the 9-position. These substitutions are crucial for modulating the compound's biological activity and pharmacological properties. Recent studies have shown that 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable tool for investigating cellular signaling pathways and disease mechanisms.

In the context of medicinal chemistry, 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one has been evaluated for its potential as an adenosine receptor antagonist. Adenosine receptors play a critical role in various physiological processes, including sleep regulation, pain perception, and immune responses. By selectively blocking these receptors, 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one can potentially modulate these processes, offering new therapeutic avenues for conditions such as insomnia, chronic pain, and autoimmune disorders.

Furthermore, recent research has explored the antiviral properties of 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral enzymes and cellular pathways essential for viral replication. This makes 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one a potential candidate for the development of antiviral drugs, particularly in the context of emerging viral threats.

In addition to its therapeutic potential, 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one has also been investigated for its anticancer properties. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. These findings suggest that 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one may have applications in cancer therapy, either as a standalone treatment or in combination with other anticancer agents.

The pharmacokinetic profile of 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one is another important aspect of its evaluation as a potential drug candidate. Initial studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug can effectively reach its target site and exert its intended therapeutic effects without causing significant side effects.

To further validate the therapeutic potential of 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are designed to evaluate the compound's performance in treating specific diseases and conditions, providing valuable data on its real-world applicability and potential side effects.

In conclusion, 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one (CAS No. 1707610-16-9) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more data becomes available from ongoing studies and clinical trials, it is likely that 6-Chloro-9-cyclopentyl-7H-purin-8(9H)-one will continue to be a focus of interest in the scientific community, potentially leading to new treatments for various diseases and conditions.